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Compound of Interest

Compound Name: Acid blue 260

Cat. No.: B1343615

Note on Chemical Identity: The term "Erionyl Blue A-R" is ambiguous. It is listed as a trade
name for Acid Blue 260 (CAS: 62168-86-9), a dye primarily used for textiles.[1][2][3] HoweVer,
the name is phonetically similar to Eriochrome Blue Black R (CAS: 2538-85-4), a common
laboratory chemical used in analytical chemistry.[4][5][6][7] Given the target audience of
researchers and scientists and the requirement for experimental protocols, this guide will focus
on the latter, more scientifically pertinent compound.

Core Chemical Characteristics

Eriochrome Blue Black R, also known as Calcon or Mordant Black 17, is a sulfonated azo dye.
[4][8] It is widely utilized in analytical chemistry as a complexometric indicator for determining
the concentration of various metal ions in solution.[4][5][7] Its function relies on the formation of
a colored complex with metal ions; the color change at the endpoint of a titration signals the
chelation of all metal ions by a titrant, typically EDTA.[9]

Chemical and Physical Properties

The fundamental properties of Eriochrome Blue Black R are summarized below.
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Property Value Reference(s)
Sodium 3-hydroxy-4-[(2-
hydroxy-1-
IUPAC Name [8]
naphthyl)azo]naphthalene-1-
sulfonate
Calcon, Mordant Black 17,
Synonyms Solochrome Dark Blue, C.1. [41[8]
15705
CAS Number 2538-85-4 [4][10]
EC Number 219-810-2 [10][11]
Molecular Formula C20H13N2NaOsS [41[81111]
Molecular Weight 416.39 g/mol [418111]
Appearance Dark brown to black powder [41[8]
) ) 634 - 640 nm (in Buffer pH
Absorption Maxima (Amax) [12]

12.2)

Applications

Beyond its primary role in titrations, Eriochrome Blue Black R has several other applications:

o Water Quality Testing: It is used to determine water hardness by quantifying calcium and

magnesium ion concentrations.[4]

 Biological Staining: In microbiology, it can be used as a staining agent to enhance the

visualization of cellular structures.[4]

o Textile Industry: The dye is also employed in the textile sector for coloring fabrics, offering

vibrant hues.[4]

o Electroanalytical Chemistry: It serves as a complexing agent in voltammetric methods for

detecting trace metals like cadmium and molybdenum.[13][14]
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Mechanism of Action as a Metal lon Indicator

Eriochrome Blue Black R functions as an indicator by changing color in the presence and
absence of free metal ions. The process, typically conducted at a buffered pH of around 10,
involves the following equilibria:

o Complex Formation: In a solution containing metal ions (M2*, e.g., Mg?*, Ca?*), the indicator
(represented as HIn?~ in its blue form) binds to the metal, forming a stable, wine-red metal-
indicator complex (MIn—).[9]

« Titration with EDTA: A stronger chelating agent, EDTA (represented as Y#), is gradually
added. EDTA has a higher affinity for the metal ions than the indicator does.

o Endpoint: As EDTA is added, it progressively binds with the free metal ions. Once all free
M2+ has been complexed by EDTA, the EDTA displaces the metal ions from the Min~
complex. This releases the indicator back into its free, blue-colored form (HIn2~). The sharp
color change from wine-red to blue marks the equivalence point of the titration.[9]
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Caption: Color transition mechanism of Eriochrome Blue Black R during an EDTA titration.

Experimental Protocols

Protocol: Determination of Water Hardness (Ca?* &
Mg?*) by Complexometric Titration

This protocol details the standard method for determining the total concentration of calcium and
magnesium ions in a water sample using EDTA as the titrant and Eriochrome Blue Black R as
the indicator.

e Principle: At pH 10, EDTA forms stable, colorless complexes with Ca2z* and Mg2*.
Eriochrome Blue Black R, when added to the sample, forms a wine-red complex with a
fraction of the Mg?* ions. As EDTA is titrated into the solution, it first complexes with all free
Caz* and then the free Mg?*. At the endpoint, EDTA displaces Mg?* from the indicator
complex, causing a sharp color change from wine-red to blue.[9]

e Reagents and Apparatus:

o Standard 0.01 M EDTA solution

o

Ammonia-Ammonium Chloride Buffer (pH 10): Prepared by dissolving 64 g of NH4Cl in
water, adding 570 mL of concentrated ammonia solution, and diluting to 1 L.[9]

o

Eriochrome Blue Black R indicator solution/powder.

[¢]

Water sample of unknown hardness.

[¢]

Burette, pipette, conical flask, graduated cylinder.

e Procedure:
o Pipette a known volume (e.g., 50.0 mL) of the water sample into a 250 mL conical flask.
o Add 1-2 mL of the pH 10 ammonia buffer to the flask.

o Add a small amount (e.g., 30-50 mg) of Eriochrome Blue Black R indicator powder or a
few drops of indicator solution. The solution should turn a wine-red color.
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o Fill a clean burette with the standard 0.01 M EDTA solution and record the initial volume.
o Titrate the water sample with the EDTA solution under constant swirling.

o As the endpoint is approached, the color will begin to show flashes of blue. Continue
adding EDTA dropwise.

o The endpoint is reached when the solution permanently changes from the last shade of
red to a distinct blue.

o Record the final volume of EDTA used. Repeat the titration at least twice more for

accuracy.
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Caption: Experimental workflow for complexometric titration using Eriochrome Blue Black R.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1343615?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

Eriochrome Blue Black R is classified as a hazardous substance and requires careful handling.
The primary hazards are skin, eye, and respiratory tract irritation.[10][15]

GHS Classification &
Hazard Type Reference(s)
Statement

i Skin Irritation (Category 2) -
Skin Hazard T [10][15]
H315: Causes skin irritation.

Eye Irritation (Category 2) -
Eye Hazard H319: Causes serious eye [10][15]
irritation.

Specific Target Organ Toxicity,

Single Exposure (Category 3) -
Inhalation Hazard 9 P ( g = [10][15]

H335: May cause respiratory

irritation.

o Violent reaction with strong
Reactivity » [10]
oxidizers.

Handling and First Aid:

o Engineering Controls: Use in a well-ventilated area, preferably with local exhaust ventilation
to avoid dust formation.[10]

o Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side
protection, and a lab coat.[11][15]

o Skin Contact: Take off contaminated clothing. Rinse skin with water/shower. If irritation
persists, seek medical advice.[10][15]

o Eye Contact: Rinse cautiously with clean, fresh water for at least 10 minutes, holding eyelids
apart. Consult an ophthalmologist.[10][15]

o Storage: Store in a dry, tightly closed container at room temperature.[4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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